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Cat. No. 8039969

For Researchers, Scientists, and Drug Development Professionals

Abstract & Rationale

The relentless pursuit of novel, effective, and environmentally benign agrochemicals requires a
diverse toolkit of chemical reagents. Benzyltrimethylammonium tetrachloroiodate (BTMTC),
a stable, solid-phase quaternary ammonium polyhalide, presents itself as a compelling reagent
for the agrochemical discovery pipeline.[1][2] Its utility stems from its capacity to act as a mild
and selective electrophilic iodinating and oxidizing agent.[2][3] Unlike elemental iodine or
harsher reagents, BTMTC offers superior handling characteristics, improved reaction control,
and enhanced safety, making it an ideal candidate for library synthesis and scaffold
development in the search for new herbicides, fungicides, and pesticides.[1] This document
provides a detailed guide on the potential applications of BTMTC in agrochemical synthesis
and outlines protocols for preliminary bioactivity screening.

Key Properties of BTMTC:
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Property Value Source
CAS Number 121309-88-4 [1][4]
Molecular Formula C10H16ClaIN [1][4]
Molecular Weight 418.96 g/mol [1114]
Appearance Dark yellow powder/crystal [1][5]
Melting Point 135 °C (decomposes) [1]

Soluble in MeCN, DMSO,
Solubility DMF; slightly soluble in MeOH,  [5]
EtOH, CHCIs

o Stable solid, mild iodinating
Key Characteristics o [41[5]
and chlorinating agent

Core Concept: The Strategic Advantage of BTMTC
in Synthesis

The primary role of BTMTC in agrochemical development is as a reagent for the synthesis of
novel molecular entities. Halogenated organic compounds, particularly those containing iodine,
are prevalent in bioactive molecules due to the halogen's ability to modulate lipophilicity,
metabolic stability, and binding affinity to target proteins.

The BTMTC molecule consists of a benzyltrimethylammonium cation ([CeHsCH2N(CHs)s3]*) and
a tetrachloroiodate anion ([ICl4]™). The reactivity is driven by the [ICls]~ anion, which can be
considered a stabilized source of electrophilic iodine ("I™"). This allows for precise modifications
of organic scaffolds relevant to agrochemistry.

Causality Behind Experimental Choices: The choice of BTMTC over other iodinating agents is
predicated on its nature as a phase-transfer catalyst and its solid, stable form.[1] This facilitates
reactions in biphasic systems, simplifies product purification by avoiding corrosive byproducts
like HI, and allows for more controlled, regioselective iodination of sensitive substrates, which is
critical when building complex agrochemical candidates.[1][6]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemimpex.com/products/36254
https://www.scbt.com/p/benzyltrimethylammonium-tetrachloroiodate-121309-88-4
https://www.chemimpex.com/products/36254
https://www.scbt.com/p/benzyltrimethylammonium-tetrachloroiodate-121309-88-4
https://www.chemimpex.com/products/36254
https://www.scbt.com/p/benzyltrimethylammonium-tetrachloroiodate-121309-88-4
https://www.chemimpex.com/products/36254
https://m.chemicalbook.com/ProductChemicalPropertiesCB1685606_EN.htm
https://www.chemimpex.com/products/36254
https://m.chemicalbook.com/ProductChemicalPropertiesCB1685606_EN.htm
https://www.scbt.com/p/benzyltrimethylammonium-tetrachloroiodate-121309-88-4
https://m.chemicalbook.com/ProductChemicalPropertiesCB1685606_EN.htm
https://www.chemimpex.com/products/36254
https://www.chemimpex.com/products/36254
https://www.chemicalbook.com/article/preparation-method-and-application-of-benzyltriethylammonium-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

BTMTC Structure

Benzyltrimethylammonium Tetrachloroiodate

{[CsHsCH2N(CHs3)3]*[ICl4]}

Reactive Species

y y

[CeHsCH2N(CHS3)3]* __ [ICla]~
(Phase Transfer Catalyst) | (Source of Electrophilic Halogen)
|
1
1

Applications in Agrochemical Syhthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols:
Benzyltrimethylammonium Tetrachloroiodate (BTMTC) in Agrochemical Discovery].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039969#use-of-benzyltrimethylammonium-
tetrachloroiodate-in-agrochemical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b039969#use-of-benzyltrimethylammonium-tetrachloroiodate-in-agrochemical-development
https://www.benchchem.com/product/b039969#use-of-benzyltrimethylammonium-tetrachloroiodate-in-agrochemical-development
https://www.benchchem.com/product/b039969#use-of-benzyltrimethylammonium-tetrachloroiodate-in-agrochemical-development
https://www.benchchem.com/product/b039969#use-of-benzyltrimethylammonium-tetrachloroiodate-in-agrochemical-development
https://www.benchchem.com/product/b039969#use-of-benzyltrimethylammonium-tetrachloroiodate-in-agrochemical-development
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b039969?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

